Cas no 22388-07-4 (Benzothiazole,2-(2-propen-1-ylthio)-)

Benzothiazole,2-(2-propen-1-ylthio)- Properties

Names and Identifiers

• Benzothiazole,2-(2-propen-1-ylthio)-
• 2-(Allylsulfanyl)-1,3-benzothiazole
• 2-(Allylthio)-2-thiazoline
• 2-(allylthio)-4,5-dihydrothiazole
• 2-(allylthio)benzo[d]thiazole
• 2-(allylthio)benzothiazole
• 2-[allylsulfanyl]-4,5-dihydro-1,3-thiazole
• 2-allylmercapto-benzothiazole
• 2-allylsulfanyl-benzothiazole
• 2-Allylthio-2-thiazolin
• 2-allylthiobenzothiazole
• 2-allylthioenzothiazole
• 2-Thiazoline, 2-(allylthio)-
• 4,5-Dihydro-2-(2-propenylthio)thiaz
• BRN 0507680
• EINECS 222-679-4
• ENT 28,450
• SCHEMBL818985
• VS-09048
• 2-(prop-2-en-1-ylsulfanyl)-1,3-benzothiazole
• Benzothiazole,2-(2-propenylthio)-(9ci)
• CHEMBL4080541
• 22388-07-4
• 2-prop-2-enylsulfanyl-1,3-benzothiazole
• AKOS000273589
• +Expand

• InChIKey： BBSXEAQRDHEFLL-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NS2/c1-2-7-12-10-11-8-5-3-4-6-9(8)13-10/h2-6H,1,7H2
• SMILES： C(SC1=NC2C=CC=CC=2S1)C=C

Computed Properties

• Exact Mass: 207.01777
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 207.018
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• LogP: 3.57440
• PSA: 12.89